Cas no 2176070-33-8 (2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide)

2-(Morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core functionalized with a morpholine substituent and a carboxamide linkage to a 4-(trifluoromethyl)phenyl group. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the morpholine moiety may improve solubility and binding affinity. The fused pyrimidine scaffold is known for its role in bioactive molecules, making this compound a promising candidate for further pharmacological evaluation. Its synthetic route and purity are critical for consistent performance in research applications.
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide structure
2176070-33-8 structure
Product Name:2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
CAS No:2176070-33-8
MF:C19H20F3N5O2
MW:407.389614105225
CID:5326544
Update Time:2025-10-05

2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-morpholino-N-(4-(trifluoromethyl)phenyl)-6,7-dihydropyrido[2,3-d]pyrimidine-8(5H)-carboxamide
    • 2-morpholin-4-yl-N-[4-(trifluoromethyl)phenyl]-6,7-dihydro-5H-pyrido[2,3-d]pyrimidine-8-carboxamide
    • 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
    • Inchi: 1S/C19H20F3N5O2/c20-19(21,22)14-3-5-15(6-4-14)24-18(28)27-7-1-2-13-12-23-17(25-16(13)27)26-8-10-29-11-9-26/h3-6,12H,1-2,7-11H2,(H,24,28)
    • InChI Key: QSVSCDGKEGQRAV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 565
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.6

2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6612-0069-2μmol
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
2μmol
$57.0 2023-09-07
Life Chemicals
F6612-0069-5μmol
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
5μmol
$63.0 2023-09-07
Life Chemicals
F6612-0069-10μmol
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
10μmol
$69.0 2023-09-07
Life Chemicals
F6612-0069-20μmol
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
20μmol
$79.0 2023-09-07
Life Chemicals
F6612-0069-1mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
1mg
$54.0 2023-09-07
Life Chemicals
F6612-0069-2mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
2mg
$59.0 2023-09-07
Life Chemicals
F6612-0069-3mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
3mg
$63.0 2023-09-07
Life Chemicals
F6612-0069-4mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
4mg
$66.0 2023-09-07
Life Chemicals
F6612-0069-5mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
5mg
$69.0 2023-09-07
Life Chemicals
F6612-0069-10mg
2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide
2176070-33-8
10mg
$79.0 2023-09-07

Additional information on 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide

Introduction to 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide (CAS No. 2176070-33-8)

2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide, also known by its CAS number 2176070-33-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide is characterized by a central pyrido[2,3-d]pyrimidine core substituted with a morpholine group at the 2-position and an N-substituted 4-trifluoromethylphenyl group at the 8-position. This unique structural arrangement imparts the compound with a combination of properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide in the treatment of various diseases. One of the key areas of interest is its activity as a potent and selective inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in the development and progression of diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers demonstrated that 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide exhibited high selectivity and potency against certain kinases involved in cancer cell proliferation. The compound was found to effectively inhibit the activity of these kinases at low micromolar concentrations, suggesting its potential as a lead compound for further drug development.

Beyond its kinase inhibitory properties, 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide has also shown promise in modulating other biological processes. For instance, it has been reported to exhibit anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual action makes it a versatile candidate for treating conditions where both kinase inhibition and anti-inflammatory effects are beneficial.

The pharmacokinetic properties of 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide has been explored for its use as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the roles of these pathways in disease models. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for therapeutic intervention.

The safety profile of 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide is another important aspect that has been evaluated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-8-carboxamide (CAS No. 2176070-33-8) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its full potential and refine its use in various medical applications.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD